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For Researchers, Scientists, and Drug Development
Professionals

These application notes provide a detailed protocol for measuring Angiotensin-Converting
Enzyme 2 (ACE2) activity using a fluorometric assay. This assay is a robust and sensitive
method for quantifying ACE2 enzymatic activity in various samples, including purified enzymes,
cell lysates, and tissue homogenates. Furthermore, this protocol is readily adaptable for high-
throughput screening of potential ACEZ2 inhibitors, a critical step in drug discovery for
cardiovascular diseases and viral infections like COVID-19.

The assay principle is based on the cleavage of a specific, non-fluorescent peptide substrate
by ACEZ2. This cleavage releases a fluorophore, 7-Methoxycoumarin-4-acetic acid (MCA),
which results in a measurable increase in fluorescence intensity.[1][2][3][4][5] The rate of the
fluorescence increase is directly proportional to the ACE2 activity in the sample.

Signaling Pathway of ACE2 Catalytic Activity
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The diagram below illustrates the fundamental enzymatic reaction catalyzed by ACE2 that is
exploited in this fluorometric assay.
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ACE2 Catalytic Activity Pathway
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ACE2 Fluorometric Assay Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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